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Compound of Interest

Compound Name: Dimethyl octadecanedioate

Cat. No.: B074464

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethyl octadecanedioate, the dimethyl ester of octadecanedioic acid, is a long-chain
aliphatic diester with growing interest in pharmaceutical and cosmetic applications due to its
emollient and moisturizing properties.[1] This technical guide provides an in-depth overview of
its commercial availability, typical purity levels, and detailed experimental protocols for its
synthesis and analysis. The information presented is intended to assist researchers and
professionals in sourcing, handling, and utilizing this compound effectively in their development

workflows.

Commercial Availability

Dimethyl octadecanedioate is readily available from a variety of chemical suppliers, catering
to both research and bulk quantity requirements. The compound is typically offered as a white
to off-white crystalline powder. Below is a summary of prominent suppliers and their offerings.

Table 1: Commercial Suppliers of Dimethyl Octadecanedioate
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Molecular
. Molecular . .
Supplier CAS Number Weight (g/mol  Stated Purity
Formula
)
BOC Sciences 1472-93-1 C20H3804 342.51 >98%
ChemicalBook 1472-93-1 C20H3804 342.51 Not specified
Key Organics 1472-93-1 C20H3804 342.52 >95%
MedchemExpres B
1472-93-1 C20H3804 342.51 Not specified
s
Fisher Scientific
1472-93-1 C20H3804 342.52 296.0% (GC)

(TCl)

Purity and Impurity Profile

The purity of commercially available Dimethyl octadecanedioate is generally high, with most
suppliers guaranteeing a minimum purity of 95% to 98%.[1][2] The most common analytical
method for purity assessment cited by suppliers is Gas Chromatography (GC).

While specific Certificates of Analysis (CoA) providing a detailed impurity profile are not readily
available in the public domain, potential impurities can be inferred from the common synthesis
routes. These may include:

o Residual Starting Materials: Unreacted octadecanedioic acid and methanol.
e Mono-ester: Methyl hydrogen octadecanedioate.

e Solvent Residues: Traces of solvents used during synthesis and purification (e.g., hexane,
ethyl acetate).

e By-products from side reactions.

A rigorous quality control process for incoming material should include analytical testing to
confirm identity and purity and to quantify any significant impurities.

Experimental Protocols
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This section details established and modern methods for the synthesis of Dimethyl
octadecanedioate, along with a representative analytical protocol for purity determination.

Synthesis of Dimethyl Octadecanedioate

This method involves the acid-catalyzed esterification of octadecanedioic acid with methanol.
Reaction Scheme:

Caption: GC-Based Analytical Workflow for Purity Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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